Cas no 1797082-71-3 (N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}thiophene-2-sulfonamide)

• Product Name: N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}thiophene-2-sulfonamide
• CAS No: 1797082-71-3
• MF: C₁₁H₁₄N₄O₂S₂
• MW: 298.384459018707
• CID: 5370410
• Update Time: 2025-06-08

N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[[2-(dimethylamino)pyrimidin-4-yl]methyl]thiophene-2-sulfonamide
• N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}thiophene-2-sulfonamide

• Inchi： 1S/C11H14N4O2S2/c1-15(2)11-12-6-5-9(14-11)8-13-19(16,17)10-4-3-7-18-10/h3-7,13H,8H2,1-2H3
• InChI Key： SQFBNLCLPBPYQD-UHFFFAOYSA-N
• SMILES： C1(S(NCC2C=CN=C(N(C)C)N=2)(=O)=O)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}thiophene-2-sulfonamide

Introduction to N-{[2-(dimethylamino)pyrimidin-4-yl)methyl]thiophene-2-sulfonamide (CAS No. 1797082-71-3)

N-{[2-(dimethylamino)pyrimidin-4-yl)methyl]thiophene-2-sulfonamide, identified by its CAS number 1797082-71-3, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a dimethylamino group and a thiophene-2-sulfonamide moiety, contribute to its unique chemical properties and reactivity. These characteristics have positioned it as a valuable candidate for further investigation in various therapeutic applications.

The dimethylamino group is a well-known pharmacophore that can enhance the solubility and bioavailability of pharmaceutical compounds. Its ability to form hydrogen bonds and interact with biological targets makes it particularly useful in drug design. In contrast, the thiophene-2-sulfonamide moiety introduces a polar and sulfur-rich environment, which can influence the compound's interaction with biological systems. This combination of functional groups suggests that N-{[2-(dimethylamino)pyrimidin-4-yl)methyl]thiophene-2-sulfonamide may exhibit a range of biological activities, including potential applications in oncology, immunology, and anti-inflammatory therapies.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with disease. The compound N-{[2-(dimethylamino)pyrimidin-4-yl)methyl]thiophene-2-sulfonamide has been studied for its potential role in inhibiting key enzymes and receptors involved in various diseases. For instance, preliminary studies have suggested that this compound may interfere with the activity of enzymes such as kinases, which are often overexpressed in cancer cells. By targeting these enzymes, the compound could potentially disrupt signaling pathways that drive tumor growth and progression.

The< strong>pyrimidin-4-yl group in the molecule's structure is another important feature that contributes to its pharmacological potential. Pyrimidine derivatives are well-documented for their role in medicinal chemistry, with many successful drugs containing this heterocyclic ring system. The presence of the pyrimidine ring in N-{[2-(dimethylamino)pyrimidin-4-yl)methyl]thiophene-2-sulfonamide suggests that it may have similar properties to other pyrimidine-based compounds, such as enhanced binding affinity to biological targets and improved metabolic stability.

One of the most exciting aspects of this compound is its potential application in the treatment of resistant cancers. Cancer cells often develop mechanisms to evade conventional therapies, making them difficult to treat. However, by targeting unique aspects of cancer cell biology, compounds like N-{[2-(dimethylamino)pyrimidin-4-yl)methyl]thiophene-2-sulfonamide may offer new avenues for therapy. Recent research has shown that this compound can induce apoptosis in certain cancer cell lines by disrupting essential cellular processes. This ability to selectively target cancer cells while minimizing harm to healthy cells makes it an attractive candidate for further development.

The< strong>sulfonamide group is another key feature of N-{[2-(dimethylamino)pyrimidin-4-yl)methyl]thiophene-2-sulfonamide that contributes to its biological activity. Sulfonamides are known for their broad spectrum of antimicrobial properties and have been used successfully in various therapeutic contexts. The sulfonamide moiety can interact with biological targets through hydrogen bonding and ionic interactions, leading to potent effects on cellular processes. In addition, sulfonamides are known for their ability to cross cell membranes, which enhances their bioavailability and therapeutic efficacy.

In conclusion, N-{[2-(dimethylamino)pyrimidin-4-yl)methyl]thiophene-2-sulfonamide (CAS No. 1797082-71-3) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features, including the presence of a< strong>dimethylamino,< strong>pyrimidin-4-yl, and< strong>sulfonamide moieties, make it a valuable candidate for further research and development. The compound's ability to modulate key biological pathways associated with cancer and other diseases positions it as a candidate for novel therapeutic strategies. As research continues to uncover new applications for this compound, it is likely that N-{[2-(dimethylamino)pyrimidin-4-ylmethyl]thiophene}-2-sulfonamide will play an increasingly important role in the development of next-generation pharmaceuticals.